Cas no 221681-90-9 (1H-Indazol-7-amine,5-methyl-)

• Product Name: 1H-Indazol-7-amine,5-methyl-
• CAS No: 221681-90-9
• MF: C₈H₉N₃
• MW: 147.177160978317
• CID: 244297
• PubChem ID: 14085204
• Update Time: 2025-04-19

1H-Indazol-7-amine,5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazol-7-amine,5-methyl-
• 1H-Indazol-7-amine,5-methyl-(9CI)
• 113302-96-8
• 4-Methyl-1H-indazol-7-amine hydrochloride
• 5-methyl-1H-indazol-7-amine
• 221681-90-9
• 5-Methyl-2H-indazol-7-amine
• AKOS006337873
• SCHEMBL7572921

• Inchi： 1S/C8H9N3/c1-5-2-6-4-10-11-8(6)7(9)3-5/h2-4H,9H2,1H3,(H,10,11)
• InChI Key： FFBDLCRXBHZDQQ-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(C)=CC=2C=N1)N

Computed Properties

• Exact Mass: 147.07977
• Monoisotopic Mass: 147.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• PSA: 54.7